![molecular formula C17H24N4O2 B3814206 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine](/img/structure/B3814206.png)
1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine
Overview
Description
1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine, also known as FITP, is a novel compound that has gained significant attention in recent years due to its potential in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine involves its interaction with the dopamine transporter. 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has been found to inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This increase in dopamine levels has been found to have several physiological and biochemical effects.
Biochemical and Physiological Effects:
1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has been found to have several biochemical and physiological effects. It has been found to increase dopamine levels in the brain, leading to an improvement in cognitive function. 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has also been found to have potential in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine is its potential in scientific research. It has been found to have several potential applications, including in the field of neuroscience and in the treatment of various diseases. However, there are also limitations to its use in lab experiments. 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for the research on 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine. One direction is to further investigate its potential in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential in the field of neuroscience, particularly in relation to the dopamine transporter. Further research is also needed to fully understand the mechanism of action of 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine and its potential applications in scientific research.
Conclusion:
In conclusion, 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine is a novel compound that has gained significant attention in recent years due to its potential in scientific research. It has been synthesized using various methods and has been found to have several biochemical and physiological effects. 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further research is needed to fully understand its potential applications and limitations.
Scientific Research Applications
1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has been found to have several potential scientific research applications. One of the main applications is in the field of neuroscience, where it has been found to have a significant effect on the dopamine transporter. 1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine has also been found to have potential in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
furan-3-yl-[4-[[4-(2-methylpropyl)triazol-1-yl]methyl]piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O2/c1-13(2)9-16-11-21(19-18-16)10-14-3-6-20(7-4-14)17(22)15-5-8-23-12-15/h5,8,11-14H,3-4,6-7,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMKZOFJESRIINI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CN(N=N1)CC2CCN(CC2)C(=O)C3=COC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-furoyl)-4-[(4-isobutyl-1H-1,2,3-triazol-1-yl)methyl]piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-cyclopropyl-N-{3-[(2,5-dimethylphenyl)amino]-3-oxopropyl}-1H-pyrazole-5-carboxamide](/img/structure/B3814133.png)
![3-[2-(3-fluorophenyl)ethyl]-1-(1,3-thiazol-4-ylcarbonyl)piperidine](/img/structure/B3814141.png)
![2-methyl-8-[(5-methyl-2-phenyl-1H-imidazol-4-yl)carbonyl]tetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione](/img/structure/B3814145.png)
![4-phenyl-N-[3-(4-{[2-(3-pyridinyl)ethyl]amino}-1-piperidinyl)phenyl]butanamide](/img/structure/B3814159.png)
![3-[5-oxo-3-(3,3,3-trifluoropropyl)-1,5-dihydro-4H-1,2,4-triazol-4-yl]propanoic acid](/img/structure/B3814172.png)
![1-{[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-[(3-methylphenyl)thio]piperidine](/img/structure/B3814176.png)
![2-[5-(1-allyl-1H-benzimidazol-2-yl)-4-phenyl-1H-imidazol-1-yl]ethanol](/img/structure/B3814178.png)
![N-(2-methylphenyl)-N'-[(1R)-1-phenylethyl]malonamide](/img/structure/B3814188.png)
![N-[(1S*,2R*)-2-phenylcyclopropyl]-4-[4-(2-pyridinyl)-1H-1,2,3-triazol-1-yl]-1-piperidinecarboxamide](/img/structure/B3814192.png)
![N-[3-(1H-imidazol-1-yl)-1-phenylpropyl]cycloheptanamine](/img/structure/B3814195.png)
![methyl 1-{3-[4-({[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]amino}methyl)phenoxy]-2-hydroxypropyl}-4-piperidinecarboxylate](/img/structure/B3814207.png)
![4-amino-5-(1,3-benzodioxol-4-yl)-2-morpholin-4-yl-5,8-dihydropyrido[2,3-d]pyrimidin-7(6H)-one](/img/structure/B3814211.png)
![2-chloro-N-({1-[2-(dimethylamino)benzoyl]-3-piperidinyl}methyl)benzamide](/img/structure/B3814212.png)